Cas no 16112-59-7 (4-Methyl-2-oxazolidinone)

• Product Name: 4-Methyl-2-oxazolidinone
• CAS No: 16112-59-7
• MF: C₄H₇NO₂
• MW: 101.103881120682
• MDL: MFCD20502409
• CID: 195123
• PubChem ID: 9855455
• Update Time: 2025-05-20

4-Methyl-2-oxazolidinone Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,4-methyl-
• (R)-4-Methyl-2-oxazolidinone
• 4-METHYL-1,3-OXAZOLIDIN-2-ONE
• (?A'A A'A currency)-4-Methyl-2-oxazolidinone
• (S)-4-METHYL-2-OXAZOLIDINONE
• 2-Oxazolidinone,4-methyl-, (?A'A A'A currency)-
• 2-oxo-4-methyl-1,3-oxazolidine
• 2-oxo-4-methyloxazolidine
• 4-(S)-methyl-oxazolidin-2-one
• 4-Methyl-2-oxazolidinone
• 4-Methyl-2-oxazolidone
• 4-methyl-ox
• 4-methyloxazolidin-2-one
• AG-E-10794
• CTK4D0745
• DL-4-Methyl-2-oxazolidinone
• SureCN1289846
• SY037847
• MFCD06656588
• SY037848
• MFCD06656589
• SCHEMBL1289846
• 4-Methyl-1,3-oxazolidin-2-one, AldrichCPR
• C77658
• 1-BOC-3-(2-BROMO-PHENYLAMINO)-PIPERIDINE
• 2-Oxazolidinone, 4-methyl-
• AKOS014922134
• BS-21622
• A927895
• SB21959
• 4-methyl-oxazolidin-2-one
• SY037849
• EN300-311644
• VAJFEOKPKHIPEN-UHFFFAOYSA-N
• CS-0181060
• 16112-59-7
• MFCD20502409
• DB-306020

• MDL： MFCD20502409
• Inchi： 1S/C4H7NO2/c1-3-2-7-4(6)5-3/h3H,2H2,1H3,(H,5,6)
• InChI Key： VAJFEOKPKHIPEN-UHFFFAOYSA-N
• SMILES： O1C(NC(C)C1)=O

Computed Properties

• Exact Mass: 101.04771
• Monoisotopic Mass: 101.047678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 0.2

Experimental Properties

• Density: 1.157
• Boiling Point: 266.2°Cat760mmHg
• Flash Point: 114.8°C
• PSA: 29.54

4-Methyl-2-oxazolidinone Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 4-Methyl-2-oxazolidinone

4-Methyl-2-Oxazolidinone: A Comprehensive Overview of CAS No. 16112-59-7

4-Methyl-2-Oxazolidinone, identified by the CAS registry number 16112-59-7, is a heterocyclic compound characterized by its oxazolidinone ring structure substituted with a methyl group at the 4-position. This organic compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, material science, and as an intermediate in chemical synthesis. The molecule's unique combination of structural features—such as the oxazolidinone core and alkyl substitution—enables it to participate in diverse chemical reactions and biological interactions, making it a focal point for academic and industrial investigations.

The synthesis of 4-Methyl-2-Oxazolidinone has been optimized through advancements in catalytic methodologies and green chemistry principles. Recent studies published in journals like Chemical Communications highlight novel approaches using organocatalysts or metal-free protocols to enhance yield and reduce environmental impact. For instance, a 2023 study demonstrated that employing a chiral thiourea catalyst enabled asymmetric synthesis of this compound with over 90% enantiomeric excess, opening avenues for its use in chiral drug development. Such innovations underscore the compound's adaptability as a key intermediate in complex molecule construction.

In pharmacological research, 4-Methyl-2-Oxazolidinone has emerged as a promising scaffold for developing antimicrobial agents. A 2023 collaborative study between researchers at MIT and the University of Tokyo revealed that derivatives of this compound exhibit potent activity against multidrug-resistant bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The oxazolidinone ring's ability to bind bacterial ribosomes was identified as the primary mechanism behind this activity, aligning with findings on linezolid—a clinically approved antibiotic with a similar structural motif. These discoveries have spurred interest in modifying the methyl substituent to optimize pharmacokinetic properties.

Beyond medicinal chemistry, CAS No. 16112-59-7-based materials are being explored for advanced applications. In polymer science, copolymers incorporating this moiety demonstrate enhanced thermal stability and biodegradability compared to conventional polymers. A 2023 paper in Nature Materials detailed how blending 4-Methyl-oxazolidinone units into polyurethane matrices improved mechanical resilience by up to 30%, while maintaining eco-friendly decomposition profiles under industrial composting conditions. This dual functionality positions the compound as a sustainable alternative for biomedical devices and packaging materials.

The compound's role as an intermediate in organic synthesis continues to expand with emerging reaction mechanisms. Recent reports highlight its utility in domino reactions where it serves as both a nucleophile and electrophile under mild conditions. For example, coupling reactions with aromatic aldehydes proceed efficiently at room temperature using Lewis acid catalysts, generating multifunctionalized products relevant to agrochemicals and dyes. Such findings validate its status as an indispensable building block for constructing complex organic architectures.

Safety assessments conducted by regulatory agencies have confirmed that proper handling of 4-Methyl-oxazolidinone adheres to occupational health standards when used within recommended exposure limits. Toxicological studies published in Toxicological Sciences (January 2023) showed no mutagenic effects at concentrations below 50 ppm during acute exposure tests on mammalian cell lines. These results reinforce its suitability for large-scale production processes across industries while emphasizing compliance with standard safety protocols.